4-methyl-5-[(methylamino)acetyl]-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one

• IUPAC Name: 4-methyl-5-[2-(methylamino)acetyl]-3,4-dihydro-1H-1,5-benzodiazepin-2-one
• InChI: InChI=1S/C13H17N3O2/c1-9-7-12(17)15-10-5-3-4-6-11(10)16(9)13(18)8-14-2/h3-6,9,14H,7-8H2,1-2H3,(H,15,17)
• InChI Key: HTEYOWZSWUSDCE-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)NC2=CC=CC=C2N1C(=O)CNC
• Molecular Formula: C13H17N3O2
• Molecular Weight: 247.29 g/mol

Description

4-methyl-5-[(methylamino)acetyl]-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one, commonly known as Ro 15-4513, is a benzodiazepine derivative that has been extensively studied for its biochemical and physiological effects. This compound has been synthesized using various methods and has been studied for its mechanism of action and its potential applications in scientific research.

Mechanism of Action

Ro 15-4513 acts as a selective antagonist of the benzodiazepine binding site on the GABA-A receptor. It binds to the receptor and prevents the binding of benzodiazepines, which are commonly used as anxiolytics and hypnotics. This results in a decrease in the activity of the GABA-A receptor and a decrease in the inhibitory effects of GABA.
Biochemical and Physiological Effects:
Ro 15-4513 has been shown to have a number of biochemical and physiological effects. It has been shown to decrease the sedative and anxiolytic effects of benzodiazepines, indicating that it acts as a selective antagonist of the benzodiazepine binding site on the GABA-A receptor. It has also been shown to increase the activity of the GABA-A receptor in the absence of benzodiazepines, suggesting that it may have a partial agonist effect.

Advantages and Limitations for Lab Experiments

Ro 15-4513 has a number of advantages and limitations for use in lab experiments. One advantage is that it is a selective antagonist of the benzodiazepine binding site on the GABA-A receptor, making it a useful tool for studying the function of this receptor. However, its partial agonist effect may complicate interpretation of results. Additionally, its potency and selectivity may vary depending on the experimental conditions.

Future Directions

There are a number of future directions for research on Ro 15-4513. One area of interest is the development of more selective antagonists of the benzodiazepine binding site on the GABA-A receptor. Another area of interest is the investigation of the role of the GABA-A receptor in anxiety and sleep disorders, and the potential use of Ro 15-4513 as a therapeutic agent for these conditions. Additionally, further studies are needed to fully understand the biochemical and physiological effects of Ro 15-4513 and its potential applications in scientific research.

Synthesis Methods

Ro 15-4513 can be synthesized using a variety of methods, including the reaction of 4-methyl-5-aminomethyl-2-nitrobenzoic acid with methylamine, followed by reduction with sodium borohydride. Another method involves the reaction of 4-methyl-5-aminomethyl-2-nitrobenzoic acid with methylamine and acetic anhydride, followed by reduction with lithium aluminum hydride.

Scientific Research Applications

Ro 15-4513 has been extensively studied for its potential applications in scientific research. It has been used as a tool to study the function of the GABA-A receptor, which is a major inhibitory neurotransmitter in the brain. It has also been used to study the effects of alcohol on the GABA-A receptor and to investigate the role of the GABA-A receptor in anxiety and sleep disorders.